Cas no 40656-50-6 (2,3:5,6-di-o-cyclohexylidene-d-mannolactone)

• Product Name: 2,3:5,6-di-o-cyclohexylidene-d-mannolactone
• CAS No: 40656-50-6
• MF: C₁₈H₂₆O₆
• MW: 338.395446300507
• CID: 926045
• PubChem ID: 191023
• Update Time: 2025-04-19

2,3:5,6-di-o-cyclohexylidene-d-mannolactone Chemical and Physical Properties

Names and Identifiers

• 2,3:5,6-di-o-cyclohexylidene-d-mannolactone
• 2,3:5,6-DI-O-CYCLOHEXYLIDENE-D-MANNOLACTONE, 98
• O2,O3,O5,O6-Dicyclohexyliden-D-mannonsaeure-lacton
• O2,O3,O5,O6-dicyclohexylidene-D-mannonic acid-lactone
• (6R)-6-[(3R)-1,4-dioxaspiro[4.5]decan-3-yl]spiro[6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxole-2,1'-cyclohexane]-4-one
• 2,3-5,6-Di-O-cyclohexylidene-D-mannonolactone
• D-Mannonic acid, 2,3:5,6-di-O-cyclohexylidene-, gamma-lactone
• 40656-50-6

• Inchi： 1S/C18H26O6/c19-16-15-14(23-18(24-15)9-5-2-6-10-18)13(21-16)12-11-20-17(22-12)7-3-1-4-8-17/h12-15H,1-11H2/t12-,13-,14?,15?/m1/s1
• InChI Key： LSYWGADBJSVSSP-LMRVLLHPSA-N
• SMILES： O1C2(CCCCC2)OC2C(=O)O[C@H]([C@H]3COC4(CCCCC4)O3)C12

Computed Properties

• Exact Mass: 338.17300
• Monoisotopic Mass: 338.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1634 (rough estimate)
• Melting Point: 110 °C
• Boiling Point: 434.54°C (rough estimate)
• Refractive Index: 1.5200 (estimate)
• PSA: 63.22000
• LogP: 2.43200
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals